![molecular formula C19H20N2OS2 B4065975 2-(1,3-benzothiazol-2-ylthio)-N-(1-phenylethyl)butanamide](/img/structure/B4065975.png)
2-(1,3-benzothiazol-2-ylthio)-N-(1-phenylethyl)butanamide
Overview
Description
2-(1,3-benzothiazol-2-ylthio)-N-(1-phenylethyl)butanamide, also known as BB-94, is a synthetic compound that has been extensively studied for its potential therapeutic applications. BB-94 is a member of the hydroxamic acid class of compounds and acts as a potent inhibitor of matrix metalloproteinases (MMPs). MMPs are a family of enzymes that play a crucial role in extracellular matrix (ECM) remodeling, which is essential for various physiological processes such as tissue repair, development, and angiogenesis. The dysregulation of MMPs has been implicated in several pathological conditions, including cancer, arthritis, and cardiovascular diseases.
Scientific Research Applications
Chemical Synthesis and Structural Analysis
Studies have generated new routes for synthesizing benzothiazole derivatives, such as 2-(benzothiazol-2-ylthio)-1-phenylethanone, through carbon–sulfur bond cleavage reactions. These compounds' structures have been established through comprehensive analyses, including elemental analyses, NMR, MS spectra, and X-ray crystallography, highlighting their potential in various scientific applications due to their unique chemical properties (Al-Omran & El-Khair, 2014).
Luminescent Properties for White Light Emission
Benzothiazole derivatives demonstrate significant luminescent properties, with certain compounds emitting bright blue-violet, green, and orange light, which can be combined to produce white light. This feature is explored for its application in creating white-light emitting devices, offering a simple fabrication process for potentially innovative lighting solutions (Lu et al., 2017).
Corrosion Inhibition
Benzothiazole derivatives have shown promising results as corrosion inhibitors for carbon steel in acidic solutions. Their high inhibition efficiencies suggest a significant potential for these compounds to provide a protective barrier against corrosion, which is critical for extending the lifespan of metal structures and components in industrial applications (Hu et al., 2016).
Anticancer Activity
Some benzothiazole acylhydrazone derivatives have been synthesized and evaluated for their anticancer activities, showing potential as therapeutic agents against various cancer cell lines. These findings suggest that specific substitutions on the benzothiazole scaffold can modulate the antitumor property, indicating a promising direction for developing new anticancer drugs (Osmaniye et al., 2018).
Antimicrobial and Anti-Inflammatory Agents
Novel benzothiazole derivatives have been synthesized and assessed for their antimicrobial and anti-inflammatory properties. These compounds have shown activity against a range of bacterial and fungal species, as well as marked anti-inflammatory effects in vivo. The synthesis of these derivatives provides a foundation for further exploration into their potential therapeutic applications (Kendre et al., 2015).
properties
IUPAC Name |
2-(1,3-benzothiazol-2-ylsulfanyl)-N-(1-phenylethyl)butanamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H20N2OS2/c1-3-16(18(22)20-13(2)14-9-5-4-6-10-14)23-19-21-15-11-7-8-12-17(15)24-19/h4-13,16H,3H2,1-2H3,(H,20,22) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BWOWZFNRZAJOEH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C(=O)NC(C)C1=CC=CC=C1)SC2=NC3=CC=CC=C3S2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2OS2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1,3-benzothiazol-2-ylsulfanyl)-N-(1-phenylethyl)butanamide |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.